Cas no 2680744-30-1 (benzyl N-1-(cyanomethyl)-2-methyl-1H-imidazol-5-ylcarbamate)

• Product Name: benzyl N-1-(cyanomethyl)-2-methyl-1H-imidazol-5-ylcarbamate
• CAS No: 2680744-30-1
• MF: C₁₄H₁₄N₄O₂
• MW: 270.28656244278
• CID: 5634722
• PubChem ID: 165915890
• Update Time: 2025-05-21

benzyl N-1-(cyanomethyl)-2-methyl-1H-imidazol-5-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28283338
• benzyl N-[1-(cyanomethyl)-2-methyl-1H-imidazol-5-yl]carbamate
• 2680744-30-1
• benzyl N-1-(cyanomethyl)-2-methyl-1H-imidazol-5-ylcarbamate

• Inchi： 1S/C14H14N4O2/c1-11-16-9-13(18(11)8-7-15)17-14(19)20-10-12-5-3-2-4-6-12/h2-6,9H,8,10H2,1H3,(H,17,19)
• InChI Key： RWZRVTXMIAUVOL-UHFFFAOYSA-N
• SMILES： O(C(NC1=CN=C(C)N1CC#N)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 270.11167570g/mol
• Monoisotopic Mass: 270.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 79.9Ų

Additional information on benzyl N-1-(cyanomethyl)-2-methyl-1H-imidazol-5-ylcarbamate

Comprehensive Overview of Benzyl N-1-(cyanomethyl)-2-methyl-1H-imidazol-5-ylcarbamate (CAS No. 2680744-30-1)

Benzyl N-1-(cyanomethyl)-2-methyl-1H-imidazol-5-ylcarbamate (CAS No. 2680744-30-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique imidazole core and carbamate functional group, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, especially those targeting enzyme inhibition and receptor modulation.

The molecular structure of Benzyl N-1-(cyanomethyl)-2-methyl-1H-imidazol-5-ylcarbamate features a cyanomethyl substituent, which enhances its reactivity and versatility in organic synthesis. This attribute makes it a valuable intermediate for constructing heterocyclic compounds, a class of molecules frequently explored in medicinal chemistry. The presence of the benzyl group further contributes to its stability and solubility, facilitating its use in various experimental settings.

In recent years, the demand for high-purity chemical intermediates like Benzyl N-1-(cyanomethyl)-2-methyl-1H-imidazol-5-ylcarbamate has surged, driven by advancements in precision medicine and targeted therapy. Scientists are increasingly focusing on small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), where this compound could play a pivotal role. Its compatibility with click chemistry and other modern synthetic techniques further broadens its applicability.

From an industrial perspective, Benzyl N-1-(cyanomethyl)-2-methyl-1H-imidazol-5-ylcarbamate is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are exploring eco-friendly production methods to minimize waste and energy consumption, aligning with global trends toward environmentally responsible practices. This focus on sustainability has made the compound a topic of interest in academic and industrial forums alike.

Another area of growing relevance is the compound’s potential in bioorthogonal chemistry, where its functional groups enable selective reactions in biological systems without interfering with native processes. This property is particularly valuable for live-cell imaging and drug delivery systems, addressing key challenges in modern therapeutics. As such, Benzyl N-1-(cyanomethyl)-2-methyl-1H-imidazol-5-ylcarbamate is increasingly cited in patents and research papers related to these fields.

For researchers and suppliers, understanding the spectroscopic properties and analytical data of Benzyl N-1-(cyanomethyl)-2-methyl-1H-imidazol-5-ylcarbamate is critical. Techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to verify its purity and structure. These analytical methods ensure that the compound meets the stringent requirements of pharmaceutical-grade materials, a necessity for regulatory compliance.

In summary, Benzyl N-1-(cyanomethyl)-2-methyl-1H-imidazol-5-ylcarbamate (CAS No. 2680744-30-1) represents a versatile and highly functionalized compound with broad applications in cutting-edge scientific research. Its relevance to drug discovery, sustainable chemistry, and bioorthogonal applications positions it as a compound of enduring interest. As the scientific community continues to explore its potential, this molecule is likely to remain a focal point in innovative chemical and pharmacological studies.